N-{[(2,4-dichlorophenyl)amino]carbonothioyl}-3-propoxybenzamide

• IUPAC Name: N-[(2,4-dichlorophenyl)carbamothioyl]-3-propoxybenzamide
• InChI: InChI=1S/C17H16Cl2N2O2S/c1-2-8-23-13-5-3-4-11(9-13)16(22)21-17(24)20-15-7-6-12(18)10-14(15)19/h3-7,9-10H,2,8H2,1H3,(H2,20,21,22,24)
• InChI Key: LKRVZSPKTUYAEG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H16Cl2N2O2S
• Molecular Weight: 383.3 g/mol

Description

“N-{[(2,4-dichlorophenyl)amino]carbonothioyl}-3-propoxybenzamide” is an organic compound containing functional groups such as amide, ether, and aromatic ring. The presence of these functional groups suggests that it could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its functional groups and the electronic and steric interactions between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amide could impact its solubility in different solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. These properties are typically determined through laboratory testing.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it showed promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in clinical trials.